3-(2,5-dimethylfuran-3-yl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
Description
3-(2,5-dimethylfuran-3-yl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C14H16N2O3S2 and its molecular weight is 324.41. The purity is usually 95%.
BenchChem offers high-quality 3-(2,5-dimethylfuran-3-yl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,5-dimethylfuran-3-yl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Unusual Base-Catalyzed Exchange in Synthesis
Pyrazole derivatives are explored for their unique reactivity in base-catalyzed exchanges. For example, in the synthesis of deuterated compounds used as bioanalytical standards in clinical trials, pyrazole derivatives demonstrate unusual sensitivity and selectivity in base-promoted exchange reactions (Rozze & Fray, 2009).
Antimicrobial Evaluation
Novel pyrazolo[1,5-a]pyrimidine ring systems, which incorporate phenylsulfonyl moiety similar to the target compound, have been synthesized and shown to possess significant antimicrobial activities. Some derivatives exceeded the activity of reference drugs, highlighting their potential in developing new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).
Synthesis and Structural Insights
Research on pyrazole and pyridyl functionalized bis(pyrazol-1-yl)methanes and their reactions with organometallic compounds provides valuable insights into the synthesis and structural characterization of complexes with potential applications in materials science and catalysis (Li, Song, Dai, & Tang, 2010).
Supramolecular Networks
Studies on pyrazole sulfoxide/sulfone ligands and their Pd(II) complexes reveal their contribution to the formation of supramolecular networks. These findings are crucial for the development of materials with specific electronic or photonic properties (León, Guerrero, García-Antón, Ros, Font‐Bardia, & Pons, 2013).
Oxidation of Azole-Containing Thioethers
The selective oxidation of pyrazole-containing thioethers to sulfoxides or sulfones, depending on the oxidant used, underlines the potential of pyrazole derivatives in synthetic chemistry for generating compounds with varied oxidation states and properties (Potapov, Chernova, Ogorodnikov, Petrenko, & Khlebnikov, 2011).
properties
IUPAC Name |
5-(2,5-dimethylfuran-3-yl)-2-methylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O3S2/c1-9-7-11(10(2)19-9)12-8-13(14-5-4-6-20-14)16(15-12)21(3,17)18/h4-7,13H,8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBMAOBPOSLEVTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-dimethylfuran-3-yl)-1-methanesulfonyl-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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